Cas no 1185304-39-5 (1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride)

• Product Name: 1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride
• CAS No: 1185304-39-5
• MF: C₁₂H₁₅ClFN₃
• MW: 255.719004869461
• CID: 1072854
• PubChem ID: 46736474
• Update Time: 2025-04-20

1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride
• 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine;hydrochloride
• 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride
• CS-0260913
• AKOS015849609
• 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine hydrochloride
• 1185304-39-5
• EN300-762806
• 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine hydrochloride

• MDL： MFCD11506537
• Inchi： 1S/C12H14FN3.ClH/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10;/h3-6H,7,14H2,1-2H3;1H
• InChI Key： IZUIYBONGYNCKA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 255.0938533g/mol
• Monoisotopic Mass: 255.0938533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 229.6±28.7 °C

1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃